Cas no 861909-30-0 ((R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)

(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate structure
861909-30-0 structure
Product Name:(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
CAS No:861909-30-0
MF:C40H37O4P
MW:612.693152189255
MDL:MFCD27920532
CID:2360881
Update Time:2025-10-30

(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

    • (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (11bR)-2,6-Bis[4-(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • MDL: MFCD27920532
    • Inchi: 1S/C40H37O4P/c1-39(2,3)29-19-15-25(16-20-29)33-23-27-11-7-9-13-31(27)35-36-32-14-10-8-12-28(32)24-34(38(36)44-45(41,42)43-37(33)35)26-17-21-30(22-18-26)40(4,5)6/h7-24H,1-6H3,(H,41,42)
    • InChI Key: NLMLOSHPJMFGTF-UHFFFAOYSA-N
    • SMILES: O=P1(OC2C(C3C=CC(C(C)(C)C)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(C(C)(C)C)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0216-100mg
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
861909-30-0 98%,99%e.e.
100mg
¥1065.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0216-50mg
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
861909-30-0 98%,99%e.e.
50mg
¥650.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0241-50mg
(11bS)​-2,​6-Bis[3,​5-​bis(1,​1-​dimethylethyl)​-​4-​methoxyphenyl]​-​4-​hydroxy-​4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
861909-30-0 98%,99%e.e.
50mg
780CNY 2021-05-07
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0241-100mg
(11bS)​-2,​6-Bis[3,​5-​bis(1,​1-​dimethylethyl)​-​4-​methoxyphenyl]​-​4-​hydroxy-​4-​oxide-dinaphtho[2,​1-​d:1',​2'-​f]​[1,​3,​2]​dioxaphosphepin
861909-30-0 98%,99%e.e.
100mg
1290CNY 2021-05-07
abcr
AB496730-250 mg
(R)-3,3'-Bis(4-tert-butylphenyl)-1,1'-binaphthyl-2, 2'-diyl hydrogenphosphate, 95%; .
861909-30-0 95%
250MG
€350.00 2023-07-10
abcr
AB496730-1 g
(R)-3,3'-Bis(4-tert-butylphenyl)-1,1'-binaphthyl-2, 2'-diyl hydrogenphosphate, 95%; .
861909-30-0 95%
1g
€650.00 2023-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TK529-200mg
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
861909-30-0 98% 99%ee
200mg
1398.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TK529-50mg
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
861909-30-0 98% 99%ee
50mg
424.0CNY 2021-07-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854204-250mg
(11bR)-2,6-Bis[4-(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
861909-30-0 ≥98%,99%e.e.
250mg
¥1,062.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854204-1g
(11bR)-2,6-Bis[4-(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
861909-30-0 ≥98%,99%e.e.
1g
¥3,492.00 2022-08-31

(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Water ;  3 h, 100 °C
Reference
Enantioselective Organocatalytic Fluorination-Induced Wagner-Meerwein Rearrangement
Romanov-Michailidis, Fedor; et al, Angewandte Chemie, 2013, 52(35), 9266-9270

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus oxychloride ;  6 h, rt
2.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ;  48 h, 85 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
A Protecting-Group-Free Route to Chiral BINOL-Phosphoric Acids
Li, Bao-Jian; et al, European Journal of Organic Chemistry, 2011, 2011(20-21), 3932-3937

Production Method 3

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; 10 min, 0 °C; 0 °C → rt; 30 min, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  5 min, 0 °C
2.2 Reagents: Phosphorus oxychloride ;  10 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 2 h, rt
Reference
Catalytic Enantioselective Nazarov Cyclization: Construction of Vicinal All-Carbon-Atom Quaternary Stereocenters
Jolit, Anais; et al, Angewandte Chemie, 2014, 53(24), 6180-6183

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
2.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
2.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 5

Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Triphenylphosphine ,  Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ,  Water ;  overnight, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; 10 min, 0 °C; 0 °C → rt; 30 min, rt
2.2 Reagents: Water ;  rt
3.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  5 min, 0 °C
3.2 Reagents: Phosphorus oxychloride ;  10 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 2 h, rt
Reference
Catalytic Enantioselective Nazarov Cyclization: Construction of Vicinal All-Carbon-Atom Quaternary Stereocenters
Jolit, Anais; et al, Angewandte Chemie, 2014, 53(24), 6180-6183

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  24 h, 80 °C
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; 24 h, rt
2.2 Reagents: Water ;  0 °C
3.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  reflux; 16 h, rt
4.1 Reagents: Pyridine Solvents: Water ;  3 h, 100 °C
Reference
Enantioselective Organocatalytic Fluorination-Induced Wagner-Meerwein Rearrangement
Romanov-Michailidis, Fedor; et al, Angewandte Chemie, 2013, 52(35), 9266-9270

Production Method 7

Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Tris[(11bR)-2,6-bis[4-(1,1-dimethylethyl)phenyl]-4-(hydroxy-κO)dinaphtho[2,1-d:1… Solvents: 1,2-Dichloroethane ,  1,1,1,3,3,3-Hexafluoro-2-propanol ;  72 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ;  -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 8

Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Tris[(11bR)-2,6-bis[4-(1,1-dimethylethyl)phenyl]-4-(hydroxy-κO)dinaphtho[2,1-d:1… Solvents: 1,2-Dichloroethane ,  1,1,1,3,3,3-Hexafluoro-2-propanol ;  28 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ;  -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ;  48 h, 85 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
A Protecting-Group-Free Route to Chiral BINOL-Phosphoric Acids
Li, Bao-Jian; et al, European Journal of Organic Chemistry, 2011, 2011(20-21), 3932-3937

Production Method 10

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
1.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 11

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  0 °C; 10 min, 0 °C; 12 h, 98 °C; 98 °C → rt
1.2 Solvents: Water ;  rt; 6 h, 98 °C; 98 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  15 min, rt
Reference
Bronsted Acid-Catalyzed Regioselective Carboxamidation of 2-Indolylmethanols with Isonitriles
Chaudhari, Tohasib Yusub; et al, Journal of Organic Chemistry, 2023, 88(15), 10412-10425

Production Method 12

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; 24 h, rt
1.2 Reagents: Water ;  0 °C
2.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  reflux; 16 h, rt
3.1 Reagents: Pyridine Solvents: Water ;  3 h, 100 °C
Reference
Enantioselective Organocatalytic Fluorination-Induced Wagner-Meerwein Rearrangement
Romanov-Michailidis, Fedor; et al, Angewandte Chemie, 2013, 52(35), 9266-9270

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
3.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
3.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 14

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
1.2 Reagents: Iodine ;  -78 °C; 2 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
4.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
4.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
1.2 rt; 6 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
2.2 Reagents: Iodine ;  -78 °C; 2 h, rt
2.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
3.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
4.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
5.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
5.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 16

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether ,  Hexane ;  1 h, rt
1.2 6 h, rt; rt → -78 °C
1.3 Reagents: Trimethyl borate ;  -78 °C; -78 °C → rt; 24 h, rt; rt → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  24 h, 80 °C
3.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; 24 h, rt
3.2 Reagents: Water ;  0 °C
4.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  reflux; 16 h, rt
5.1 Reagents: Pyridine Solvents: Water ;  3 h, 100 °C
Reference
Enantioselective Organocatalytic Fluorination-Induced Wagner-Meerwein Rearrangement
Romanov-Michailidis, Fedor; et al, Angewandte Chemie, 2013, 52(35), 9266-9270

Production Method 17

Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Tris[(11bR)-2,6-bis[4-(1,1-dimethylethyl)phenyl]-4-(hydroxy-κO)dinaphtho[2,1-d:1… Solvents: 1,2-Dichloroethane ,  1,1,1,3,3,3-Hexafluoro-2-propanol ;  22 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ;  -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 18

Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Tris[(11bR)-2,6-bis[4-(1,1-dimethylethyl)phenyl]-4-(hydroxy-κO)dinaphtho[2,1-d:1… Solvents: 1,2-Dichloroethane ,  1,1,1,3,3,3-Hexafluoro-2-propanol ;  24 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ;  -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

Production Method 19

Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Tris[(11bR)-2,6-bis[4-(1,1-dimethylethyl)phenyl]-4-(hydroxy-κO)dinaphtho[2,1-d:1… Solvents: 1,2-Dichloroethane ,  1,1,1,3,3,3-Hexafluoro-2-propanol ;  72 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ;  -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ;  rt; 2 h, 90 °C
Reference
Enantioselective Oxidative Homocoupling and Cross-Coupling of 2-Naphthols Catalyzed by Chiral Iron Phosphate Complexes
Narute, Sachin; et al, Journal of the American Chemical Society, 2016, 138(50), 16553-16560

(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Raw materials

(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Preparation Products

Additional information on (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate

Introduction to (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate (CAS No. 861909-30-0)

The compound (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, identified by its CAS number 861909-30-0, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This molecule, characterized by its binaphthyl core and bis(phosphonate) functionality, has garnered attention due to its unique structural properties and potential applications in asymmetric synthesis and drug development.

The binaphthyl scaffold is a well-known motif in chiral chemistry, renowned for its ability to induce high enantioselectivity in catalytic processes. The presence of two aromatic rings connected by a central bridge not only imparts rigidity to the molecule but also creates a suitable environment for coordination with transition metals. In particular, the 4-(1,1-dimethylethyl)phenyl substituents enhance the steric bulk around the phosphonate groups, which can be crucial for stabilizing transition metal complexes and facilitating enantioselective transformations.

Recent studies have highlighted the utility of this compound in the development of asymmetric catalysts. For instance, researchers have demonstrated its effectiveness in promoting enantioselective hydrogenation reactions using palladium or rhodium catalysts. The phosphonate groups not only serve as ligands but also play a role in modulating the electronic properties of the metal center, thereby influencing the reaction outcome. This dual functionality makes (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate a promising candidate for further exploration in catalytic applications.

In addition to its catalytic potential, this compound has shown promise in pharmaceutical research. The chiral binaphthyl core is particularly interesting because it can mimic the structure of natural amino acids, which are often key components of biologically active molecules. By incorporating such a motif into synthetic drugs, researchers aim to enhance their selectivity and efficacy. Preliminary studies suggest that derivatives of this compound may exhibit interesting biological activities, making it a valuable scaffold for drug discovery.

The synthesis of (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate molecules. Techniques such as cross-coupling reactions and stereocontrolled phosphonation have been instrumental in constructing this compound with high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also open up new avenues for developing related molecules with tailored properties.

The structural features of this compound also make it an attractive candidate for materials science applications. The rigid binaphthyl backbone and bulky substituents can impart specific electronic and optical properties to materials derived from it. For example, polymers or coordination complexes incorporating this unit could exhibit unique characteristics that are useful in optoelectronic devices or as precursors for advanced materials. Such applications are still in their infancy but hold significant promise for future technological developments.

In conclusion, (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate (CAS No. 861909-30-0) is a multifaceted compound with potential applications spanning catalysis, pharmaceuticals, and materials science. Its unique structural features and functional groups make it a compelling subject for further research and development. As our understanding of its properties grows, so too will its utility in addressing some of the most pressing challenges in modern chemistry and related fields.

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